Cas no 2396764-58-0 (methyl 2-(ethylamino)-3-phenylpropanoate)

• Product Name: methyl 2-(ethylamino)-3-phenylpropanoate
• CAS No: 2396764-58-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6229051
• PubChem ID: 21663345
• Update Time: 2025-10-05

methyl 2-(ethylamino)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-3-phenylpropanoate
• 2396764-58-0
• EN300-1070007
• AKOS009069823
• SCHEMBL18435148

• Inchi： 1S/C12H17NO2/c1-3-13-11(12(14)15-2)9-10-7-5-4-6-8-10/h4-8,11,13H,3,9H2,1-2H3
• InChI Key： YSBAWAXOIRTGAC-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CC=1)NCC)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(ethylamino)-3-phenylpropanoate

Research Brief on Methyl 2-(ethylamino)-3-phenylpropanoate (CAS: 2396764-58-0): Recent Advances and Applications

Methyl 2-(ethylamino)-3-phenylpropanoate (CAS: 2396764-58-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery and development. The compound's molecular framework, which includes an ethylamino group and a phenylpropanoate moiety, suggests possible bioactivity and utility as a building block for more complex pharmaceutical agents.

Recent investigations into methyl 2-(ethylamino)-3-phenylpropanoate have focused on its synthesis, characterization, and preliminary biological evaluation. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound, achieving high yield and purity through a modified esterification process. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have shown that methyl 2-(ethylamino)-3-phenylpropanoate exhibits moderate inhibitory effects on certain enzyme targets relevant to neurological disorders. Specifically, the compound demonstrated selective binding to monoamine oxidase isoforms in low micromolar concentrations, suggesting potential applications in the development of novel neuroprotective agents. However, researchers caution that these findings require validation through more extensive in vivo studies.

The pharmacokinetic properties of methyl 2-(ethylamino)-3-phenylpropanoate have also been investigated in recent preclinical studies. Data from animal models indicate favorable absorption and distribution profiles, with the compound showing good blood-brain barrier penetration. These characteristics, combined with its relatively low toxicity profile observed in acute toxicity studies, position this molecule as an attractive scaffold for further medicinal chemistry optimization.

From a chemical biology perspective, methyl 2-(ethylamino)-3-phenylpropanoate has shown utility as a versatile intermediate in the synthesis of more complex bioactive molecules. Several research groups have reported its successful incorporation into peptidomimetic structures and small molecule libraries for high-throughput screening. The compound's structural flexibility allows for diverse modifications, enabling the exploration of various structure-activity relationships in drug discovery programs.

Looking ahead, researchers anticipate that methyl 2-(ethylamino)-3-phenylpropanoate will continue to attract attention in pharmaceutical development. Current efforts are focused on elucidating its precise mechanism of action and exploring its potential as a lead compound for various therapeutic areas, including central nervous system disorders and metabolic diseases. The compound's CAS number (2396764-58-0) has become increasingly cited in patent applications, indicating growing commercial interest in its applications.

In conclusion, methyl 2-(ethylamino)-3-phenylpropanoate represents an intriguing chemical entity with multiple potential applications in medicinal chemistry and drug development. While significant progress has been made in understanding its basic properties and preliminary biological activities, further research is needed to fully exploit its therapeutic potential. The coming years will likely see more detailed studies on this compound, potentially leading to novel pharmaceutical applications.